ethyl 5-amino-4-bromo-1-methyl-1H-pyrazole-3-carboxylate

• IUPAC Name: ethyl 5-amino-4-bromo-1-methylpyrazole-3-carboxylate
• InChI: InChI=1S/C7H10BrN3O2/c1-3-13-7(12)5-4(8)6(9)11(2)10-5/h3,9H2,1-2H3
• InChI Key: NSSBDZHCWARRIN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=NN(C(=C1Br)N)C
• Molecular Formula: C7H10BrN3O2
• DSSTOX Substance ID: DTXSID70652858
• Molecular Weight: 248.08 g/mol
• CAS RN: 1174305-82-8

Description

Ethyl 5-amino-4-bromo-1-methyl-1H-pyrazole-3-carboxylate is a heterocyclic compound with the empirical formula C7H11N3O2. It is a solid substance with a molecular weight of 169.18.

Synthesis Analysis

Pyrazoles, including this compound, can be synthesized through various strategies such as multicomponent approach, dipolar cycloadditions, and cyclocondensation of hydrazine with a carbonyl system. For instance, a silver-mediated [3 + 2] cycloaddition of N-isocyanoiminotriphenylphosphorane to terminal alkynes provides pyrazoles. One-pot condensations of ketones, aldehydes, and hydrazine monohydrochloride can also readily form pyrazoline intermediates under mild conditions.

Molecular Structure Analysis

The molecular structure of this compound consists of a pyrazole ring, which is a five-membered ring with two nitrogen atoms and three carbon atoms. The compound also contains functional groups such as an amino group (-NH2), a bromo group (-Br), a methyl group (-CH3), and an ethyl ester group (-COOC2H5).

Chemical Reactions Analysis

Pyrazoles, including this compound, can undergo various chemical reactions. For example, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles. A Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones can also provide a broad range of pyrazole derivatives.

Physical And Chemical Properties Analysis

This compound is a solid substance. It has a molecular weight of 169.18 and an empirical formula of C7H11N3O2. The compound’s InChI code is 1S/C7H11N3O2/c1-3-12-7(11)5-4-9-10(2)6(5)8/h4H,3,8H2,1-2H3.

Scientific Research Applications

Corrosion Inhibition

One significant application of related pyrazole derivatives is in corrosion inhibition, particularly for industrial materials like mild steel used in pickling processes. Research demonstrates the efficacy of such compounds in providing substantial protection against corrosion, supported by gravimetric, electrochemical, and surface analysis methods. The study highlights the interaction mechanisms between the inhibitors and metal surfaces, offering insights into their high inhibition efficiencies (Dohare et al., 2017).

Synthesis of Nucleosides

Pyrazole carboxylates serve as key intermediates in the synthesis of nucleosides showing significant cytostatic activity. These nucleosides have been synthesized through various chemical transformations, displaying potential against HeLa cell cultures, which indicates their relevance in medicinal chemistry research aimed at cancer treatment (García-López et al., 1979).

Heterocyclic Compound Synthesis

The compound has also been utilized in the synthesis of novel heterocyclic compounds, such as partially hydrogenated pyrazolo[3,4-b]pyridin-3-ones. These compounds are produced via selective cyclocondensation reactions, showcasing the compound's utility in creating complex molecular architectures for various chemical and pharmaceutical applications (Lebedˈ et al., 2012).

Fluorescent Molecules and Herbicide Inhibition

Furthermore, trifluoromethylated pyrazolo derivatives synthesized from similar compounds exhibit novel fluorescent properties, offering potential as fluorescent markers or probes in biochemical assays. Additionally, some derivatives demonstrate herbicidal activity, particularly against monocotyledonous weeds, highlighting their agricultural applications (Wu et al., 2006).

New Heterocycle Synthesis

Another area of application includes the synthesis of new N-fused heterocycles through condensation reactions. This research underscores the compound's versatility in organic synthesis, enabling the creation of compounds with potential biological or material science applications (Ghaedi et al., 2015).

Safety and Hazards

Ethyl 5-amino-4-bromo-1-methyl-1H-pyrazole-3-carboxylate is classified as an eye irritant, skin irritant, and may cause respiratory irritation. Precautionary measures include avoiding inhalation, contact with skin or eyes, and dust formation. Personal protective equipment such as dust masks, eyeshields, and gloves should be worn when handling this compound.